Cas no 2034407-52-6 (2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide)

• Product Name: 2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide
• CAS No: 2034407-52-6
• MF: C₁₇H₁₉BrN₂O₃S
• MW: 411.3134
• CID: 5349488
• Update Time: 2025-06-08

2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-[oxan-4-yl(pyridin-3-yl)methyl]benzenesulfonamide
• 2-bromo-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide
• 2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C17H19BrN2O3S/c18-15-5-1-2-6-16(15)24(21,22)20-17(13-7-10-23-11-8-13)14-4-3-9-19-12-14/h1-6,9,12-13,17,20H,7-8,10-11H2
• InChI Key： YVUZFPIMPKVQPE-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C([H])=C1S(N([H])C([H])(C1=C([H])N=C([H])C([H])=C1[H])C1([H])C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 491
• XLogP3: 2.6
• Topological Polar Surface Area: 76.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide

2-Bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide: A Comprehensive Overview

2-Bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide (CAS No. 2034407-52-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and potential applications of this compound.

The chemical structure of 2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide is notable for its combination of a brominated benzene ring, a sulfonamide group, and a pyridine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The bromine atom on the benzene ring can influence the compound's reactivity and solubility, while the sulfonamide group is known for its ability to form hydrogen bonds and interact with biological targets. The pyridine moiety adds further complexity and can enhance the compound's pharmacological profile.

The synthesis of 2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide typically involves multi-step processes, often starting from readily available starting materials. One common approach involves the reaction of 2-bromobenzenesulfonyl chloride with an appropriate amine derivative. The amine derivative can be synthesized by coupling a pyridine-containing amine with an oxane derivative, followed by deprotection if necessary. This synthetic route allows for the controlled introduction of functional groups and ensures high purity of the final product.

In recent years, significant research has been conducted to explore the biological activity of 2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide effectively inhibited the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and cancer progression. This inhibition was attributed to the compound's ability to disrupt specific protein-protein interactions within the NF-kB signaling pathway.

Furthermore, preclinical studies have demonstrated that 2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this cytotoxicity is thought to involve the induction of apoptosis through the modulation of mitochondrial pathways. These findings suggest that 2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide could be a promising lead compound for the development of novel anti-cancer drugs.

In addition to its anti-inflammatory and anti-cancer properties, 2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide has also shown potential in other therapeutic areas. For example, preliminary studies have indicated that this compound may have neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms by which it exerts these effects are still under investigation but are believed to involve the modulation of oxidative stress and neuroinflammation.

The pharmacokinetic properties of 2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, which are important factors for drug development. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical use.

To advance the development of 2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide, ongoing studies are focused on optimizing its structure to enhance potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding interactions with target proteins and guide rational drug design. Additionally, high-throughput screening techniques are being used to identify analogs with improved pharmacological profiles.

In conclusion, 2-bromo-N-[(oxan-4-yl)(pyridin-3-yl)methyl]benzene-1-sulfonamide (CAS No. 2034407-52-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.